isoretuline
isoretuline
Brand Name:
Vulcanchem
CAS No.:
10388-62-2
VCID:
VC0084960
InChI:
InChI=1S/C21H26N2O2/c1-3-14-11-22-9-8-21-17-6-4-5-7-18(17)23(13(2)25)20(21)16(12-24)15(14)10-19(21)22/h3-7,15-16,19-20,24H,8-12H2,1-2H3/t15-,16+,19-,20-,21?/m0/s1
SMILES:
CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO
Molecular Formula:
C21H26N2O2
Molecular Weight:
338.4 g/mol
isoretuline
CAS No.: 10388-62-2
Main Products
VCID: VC0084960
Molecular Formula: C21H26N2O2
Molecular Weight: 338.4 g/mol
| CAS No. | 10388-62-2 |
|---|---|
| Product Name | isoretuline |
| Molecular Formula | C21H26N2O2 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 1-[(9S,10R,11R,17S)-12-ethylidene-10-(hydroxymethyl)-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6-trien-8-yl]ethanone |
| Standard InChI | InChI=1S/C21H26N2O2/c1-3-14-11-22-9-8-21-17-6-4-5-7-18(17)23(13(2)25)20(21)16(12-24)15(14)10-19(21)22/h3-7,15-16,19-20,24H,8-12H2,1-2H3/t15-,16+,19-,20-,21?/m0/s1 |
| Standard InChIKey | IJTKEUDLEABZCZ-CLRGLAINSA-N |
| Isomeric SMILES | CC=C1CN2CCC34[C@@H]2C[C@@H]1[C@H]([C@@H]3N(C5=CC=CC=C45)C(=O)C)CO |
| SMILES | CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO |
| Canonical SMILES | CC=C1CN2CCC34C2CC1C(C3N(C5=CC=CC=C45)C(=O)C)CO |
| Synonyms | 16-epiretuline isoretuline |
| PubChem Compound | 197123 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume